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Compound of Interest

Compound Name: 2,5-Diacetoxyhexane

CAS No.: 10299-35-1

Cat. No.: B079185

Get Quote

This guide provides comprehensive, step-by-step procedures for the proper and safe disposal

of 2,5-Diacetoxyhexane. As professionals in research and development, our commitment to

safety and environmental stewardship is paramount. The protocols outlined herein are

designed to ensure compliance, mitigate risks, and provide a clear operational framework for

handling this chemical waste stream. While specific hazard data for 2,5-Diacetoxyhexane is

limited, we will adopt a conservative approach based on best practices for analogous organic

acetate compounds, treating it as hazardous waste to prevent environmental release and

ensure personnel safety.

Pre-Disposal Safety Assessment & Hazard
Identification
Before handling any chemical waste, a thorough understanding of its potential hazards is

crucial. This assessment informs the selection of appropriate personal protective equipment

(PPE) and handling procedures.

Chemical Profile: 2,5-Diacetoxyhexane
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Property Value Source

CAS Number 10299-35-1

Molecular Formula C₁₀H₁₈O₄

Physical State Liquid (at 20°C)

Synonyms 2,5-Hexanediol Diacetate

Hazard Analysis: While a specific Safety Data Sheet (SDS) for 2,5-Diacetoxyhexane is not

readily available with comprehensive hazard classifications, data from similar organic esters

and acetates suggest that it should be handled with caution. Analogous compounds can be

flammable and harmful to aquatic life.[1][2] Therefore, the foundational principle of this guide is

to manage 2,5-Diacetoxyhexane as a hazardous chemical waste, with a primary focus on

preventing its release into the environment.

Mandatory Personal Protective Equipment (PPE) Proper PPE is your first and most critical line

of defense. The following must be worn at all times when handling 2,5-Diacetoxyhexane
waste.

Equipment Specification Rationale

Eye Protection
Safety goggles or glasses with

side shields

Protects against accidental

splashes of the chemical.[1]

Hand Protection
Chemical-resistant nitrile or

neoprene gloves
Prevents direct skin contact.[1]

Body Protection Standard laboratory coat
Protects skin and personal

clothing from contamination.[1]

Waste Segregation and Containerization Protocol
The cornerstone of safe chemical waste management is proper segregation. Mixing

incompatible waste streams can lead to dangerous chemical reactions. 2,5-Diacetoxyhexane
waste must be collected in a dedicated container.

Step-by-Step Containerization:
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Select a Compatible Container: Use a dedicated, leak-proof container made from a material

compatible with organic liquids, such as high-density polyethylene (HDPE).[1]

Affix a Hazardous Waste Label: Before adding any waste, clearly label the container. The

label must include:

The words "Hazardous Waste"

The full chemical name: "2,5-Diacetoxyhexane"

The CAS Number: "10299-35-1"

The date when waste was first added (accumulation start date).[1]

Do Not Mix: Do not mix 2,5-Diacetoxyhexane waste with other chemical waste streams

(e.g., halogenated solvents, aqueous waste, acids) unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[1][3]

Keep Closed: The waste container must be securely sealed at all times, except when adding

waste.[2][3][4]

Step-by-Step Disposal Procedures
Follow the appropriate procedure based on the type of waste being generated.

Disposal of Liquid 2,5-Diacetoxyhexane Waste
This procedure applies to pure 2,5-Diacetoxyhexane and solutions containing it.

Work Area: Conduct all waste transfers within a well-ventilated area, such as a chemical

fume hood.

Transfer: Carefully pour the liquid waste from your laboratory vessel into the designated and

pre-labeled hazardous waste container. Use a funnel to prevent spills.

Seal: Securely cap the hazardous waste container immediately after the transfer is complete.
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Prohibition: Under no circumstances should 2,5-Diacetoxyhexane or its solutions be poured

down the drain.[1][5] This action is a serious compliance violation and poses a threat to

aquatic ecosystems.

Decontamination and Disposal of Empty Containers
An "empty" container that held 2,5-Diacetoxyhexane must be decontaminated before it can be

disposed of as non-hazardous waste.

Triple Rinse: To render the container non-hazardous, you must triple-rinse it with a suitable

solvent (e.g., ethanol or acetone).[1][6]

Collect Rinsate: Crucially, all rinsate from this process is considered hazardous waste.

Collect the rinsate in your designated liquid hazardous waste container for 2,5-
Diacetoxyhexane.[1][6]

Dry and Deface: Allow the rinsed container to air dry completely in a ventilated area. Once

dry, deface or remove the original chemical label to prevent confusion.[1]

Final Disposal: The decontaminated and dried container can now be disposed of through the

appropriate laboratory glass or plastic recycling stream, in accordance with your institution's

specific policies.

Spill Management
In the event of a minor spill, immediate and correct action is necessary to prevent exposure

and environmental contamination.

Ensure Safety: Alert personnel in the immediate area and ensure the space is well-

ventilated.[7]

Contain Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial

chemical absorbent pad to soak up the spilled liquid.[7]

Collect Waste: Carefully sweep or scoop the absorbent material into a suitable container.

This spill cleanup material must be disposed of as hazardous waste.[4][7]

Decontaminate: Clean the spill area with soap and water.
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Large Spills: For large or unmanageable spills, evacuate the area and immediately contact

your institution's EHS or emergency response team.

Final Disposal Workflow
The following diagram illustrates the complete lifecycle for the proper disposal of 2,5-
Diacetoxyhexane waste, from generation to final handoff.
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Waste Generation
(2,5-Diacetoxyhexane)

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Labeled Container
'Hazardous Waste:

2,5-Diacetoxyhexane'

Waste Type?

3a. Transfer Liquid Waste
to Container

 Liquid or Solution 

3b. Triple-Rinse
Empty Container

 Empty Container 

5. Securely Seal
Waste Container

4. Collect Rinsate
as Hazardous Waste

6. Store in Designated
Secondary Containment Area

7. Arrange for Pickup
by EHS/Certified Handler

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2,5-Diacetoxyhexane waste.
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Final Steps:

Secure Storage: Store the sealed and labeled hazardous waste container in a designated,

secure area that is away from incompatible materials.[1] This area should provide secondary

containment.

Arrange Pickup: Contact your institution's EHS department or approved hazardous waste

disposal vendor to schedule a pickup.[7] Follow their specific procedures for waste

consolidation and removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

